Cas no 1361759-82-1 (5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl)

• Product Name: 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl
• CAS No: 1361759-82-1
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4996450
• Update Time: 2025-10-31

5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8Cl3F3/c15-7-8-1-2-13(14(18,19)20)12(3-8)9-4-10(16)6-11(17)5-9/h1-6H,7H2
• InChI Key： CRAAGMTYIZHMAR-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=C(C=1)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl

Recent Advances in the Application of 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl (CAS: 1361759-82-1) in Chemical Biology and Pharmaceutical Research

The compound 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl (CAS: 1361759-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its structural features, including the presence of chloromethyl and trifluoromethyl groups, make it a versatile building block for the development of bioactive compounds. Researchers have successfully utilized this compound in the synthesis of inhibitors for protein kinases and other enzymes implicated in cancer and inflammatory diseases.

One of the most notable findings in recent literature is the application of 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl in the development of selective kinase inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, suggesting its potential as a lead candidate for further optimization.

In addition to its role in kinase inhibition, 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl has been explored for its potential in modulating protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for therapeutic intervention, and the unique structural attributes of this compound make it a promising scaffold for the development of PPI modulators. Recent computational and experimental studies have identified several derivatives with high binding affinity for specific protein interfaces, opening new avenues for drug discovery.

The synthesis of 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its broader application in medicinal chemistry. For instance, a recent publication in Organic Letters described a novel catalytic approach that significantly improves the yield and purity of the compound, addressing previous challenges associated with its synthesis.

Despite these promising developments, challenges remain in the optimization of 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl derivatives for clinical use. Issues such as metabolic stability, selectivity, and toxicity need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research is focused on elucidating the molecular mechanisms underlying the compound's biological activity and identifying strategies to enhance its therapeutic potential.

In conclusion, 5'-Chloromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl (CAS: 1361759-82-1) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a promising candidate for the development of novel therapeutics. Continued research efforts are expected to further unlock its potential, paving the way for innovative treatments in areas such as oncology, inflammation, and beyond.